molecular formula C6H7IN2 B15388575 5-Iodo-4-methylpyridin-3-amine

5-Iodo-4-methylpyridin-3-amine

Cat. No.: B15388575
M. Wt: 234.04 g/mol
InChI Key: CSUHDNQNYVIULC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Iodo-4-methylpyridin-3-amine is a pyridine derivative characterized by a methyl group at position 4, an iodine atom at position 5, and an amine group at position 3 of the pyridine ring. The iodine substituent introduces steric bulk and electron-withdrawing effects, which can influence reactivity in cross-coupling reactions (e.g., Suzuki or Ullmann couplings) and modulate biological activity.

Properties

Molecular Formula

C6H7IN2

Molecular Weight

234.04 g/mol

IUPAC Name

5-iodo-4-methylpyridin-3-amine

InChI

InChI=1S/C6H7IN2/c1-4-5(7)2-9-3-6(4)8/h2-3H,8H2,1H3

InChI Key

CSUHDNQNYVIULC-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=NC=C1N)I

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional properties of 5-Iodo-4-methylpyridin-3-amine can be compared to related pyridine derivatives, focusing on substituent effects, reactivity, and applications. Below is a detailed analysis:

Table 1: Comparison of 5-Iodo-4-methylpyridin-3-amine with Structurally Analogous Compounds

Compound Name Substituents (Positions) Molecular Formula Molecular Weight (g/mol) Key Properties/Applications Reference
5-Iodo-4-methylpyridin-3-amine I (5), CH₃ (4), NH₂ (3) C₆H₇IN₂ 248.04 High halogen reactivity for cross-coupling; potential kinase inhibitor scaffold. -
5-Methoxy-4-methylpyridin-3-amine•HCl OCH₃ (5), CH₃ (4), NH₂ (3) C₇H₁₁ClN₂O 186.63 Enhanced solubility due to methoxy group; used in antiviral research.
3,5-Diiodopyridin-2-amine I (3,5), NH₂ (2) C₅H₄I₂N₂ 361.91 Dual iodine substituents increase steric hindrance; limited in cross-coupling but useful in radiopharmaceuticals.
5-Chloro-3-iodopyridin-2-amine Cl (5), I (3), NH₂ (2) C₅H₄ClIN₂ 254.46 Mixed halogen effects: Cl enhances electrophilicity, while I enables heavy-atom labeling. Explored in fluorescence probes.
6-Methoxy-5-methylpyridin-3-amine OCH₃ (6), CH₃ (5), NH₂ (3) C₇H₁₀N₂O 138.17 Methoxy group at position 6 alters electronic distribution; used in agrochemical intermediates.
3-Iodo-4-methoxypyridine I (3), OCH₃ (4) C₆H₆INO 235.02 Lack of amine group reduces nucleophilicity; employed in ligand synthesis for catalysis.

Key Findings from Comparative Analysis

Substituent Position and Reactivity :

  • Halogen Position : The iodine at position 5 in 5-Iodo-4-methylpyridin-3-amine offers distinct reactivity compared to 3,5-Diiodopyridin-2-amine (iodines at 3 and 5), where steric hindrance limits coupling efficiency .
  • Methyl vs. Methoxy : Replacing iodine with methoxy (as in 5-Methoxy-4-methylpyridin-3-amine•HCl) increases solubility but reduces electrophilicity, shifting applications from catalysis to biologics .

Biological Relevance :

  • The methyl group at position 4 in 5-Iodo-4-methylpyridin-3-amine enhances lipophilicity compared to 6-Methoxy-5-methylpyridin-3-amine, which has a methoxy group at position 5. This difference impacts bioavailability in drug design .

Synthetic Utility :

  • 5-Iodo-4-methylpyridin-3-amine’s iodine atom is advantageous for metal-catalyzed reactions, whereas 5-Chloro-3-iodopyridin-2-amine’s chlorine substituent allows sequential functionalization in multi-step syntheses .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.